![molecular formula C23H28N4O B2676776 N-(1-cyanocyclopentyl)-2-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]acetamide CAS No. 924089-16-7](/img/structure/B2676776.png)
N-(1-cyanocyclopentyl)-2-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound is a complex organic molecule that may be part of a class of compounds known as N-(naphthalen-1-yl)-N’-alkyl oxalamides . These are powerful ligands in Cu-catalyzed coupling reactions .
Synthesis Analysis
While specific synthesis methods for this compound were not found, similar compounds, such as renewable alkylated naphthalenes, have been synthesized with benzaldehyde and angelica lactone . These are two platform compounds that can be derived from lignocellulose .Chemical Reactions Analysis
N-(naphthalen-1-yl)-N’-alkyl oxalamides are known to be powerful ligands in Cu-catalyzed coupling reactions of (hetero)aryl iodides and bromides with primary amines or ammonia .Scientific Research Applications
Pharmacokinetic Interactions and Metabolism
Piperazine derivatives, similar to the specified compound, are extensively studied for their pharmacokinetic properties and interactions with other drugs. For instance, research on ABT-384, a piperazine derivative, has shown significant insights into its pharmacokinetics when interacting with other substances like ketoconazole. Such studies are crucial for understanding how these compounds are metabolized in the body and their potential interactions with other medications, which is essential for developing safe and effective therapeutic agents (An et al., 2013).
Potential Therapeutic Uses
The exploration of piperazine derivatives extends into their potential therapeutic uses, particularly in the context of neurological and psychological conditions. For example, N-acetyl cysteine (NAC), a compound with a piperazine structure, has been investigated for its ability to modulate glutamate, suggesting potential applications in treating compulsive and addictive behaviors, such as pathological gambling (Grant, Kim, & Odlaug, 2007).
Adverse Reactions and Toxicology
Understanding the adverse reactions and toxicological profiles of piperazine derivatives is another critical area of research. Studies have documented cases of intoxication and adverse effects associated with the use of certain piperazine derivatives, highlighting the importance of safety evaluations in the development of new drugs (Helander, Bäckberg, & Beck, 2014).
Environmental and Occupational Health
Research into compounds with piperazine structures also encompasses their impact on environmental and occupational health. Studies on the exposure to certain piperazine derivatives in the workplace, for example, provide insights into potential respiratory risks and underscore the need for adequate protective measures and regulations (Baur, Chen, & Marczynski, 2001).
Properties
IUPAC Name |
N-(1-cyanocyclopentyl)-2-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H28N4O/c24-18-23(10-3-4-11-23)25-22(28)17-27-14-12-26(13-15-27)16-20-8-5-7-19-6-1-2-9-21(19)20/h1-2,5-9H,3-4,10-17H2,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHMLUKOTEDZTOI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(C#N)NC(=O)CN2CCN(CC2)CC3=CC=CC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H28N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.